Cas no 1864016-20-5 (2-Amino-2-cyclopropylbutanoic acid hydrochloride)

• Product Name: 2-Amino-2-cyclopropylbutanoic acid hydrochloride
• CAS No: 1864016-20-5
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD29041224
• CID: 4709313
• PubChem ID: 121552651
• Update Time: 2025-05-25

2-Amino-2-cyclopropylbutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-cyclopropylbutanoic acid hydrochloride
• 2-Amino-2-cyclopropylbutanoic acid hydrochloride

• MDL： MFCD29041224
• Inchi： 1S/C7H13NO2.ClH/c1-2-7(8,6(9)10)5-3-4-5;/h5H,2-4,8H2,1H3,(H,9,10);1H
• InChI Key： JHBUPVVKERCNIC-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CC)(C1CC1)N)=O

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Additional information on 2-Amino-2-cyclopropylbutanoic acid hydrochloride

2-Amino-2-Cyclopropylbutanoic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1864016-20-5, commonly referred to as 2-Amino-2-Cyclopropylbutanoic Acid Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The cyclopropyl group within its structure contributes to its distinct chemical behavior, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of amino acids with cyclic substituents in modulating biological processes. The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications, as it enhances solubility and stability. Researchers have demonstrated that 2-Amino-2-Cyclopropylbutanoic Acid Hydrochloride exhibits promising activity in vitro, particularly in models simulating neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-Amino-2-Cyclopropylbutanoic Acid Hydrochloride involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The incorporation of the cyclopropyl group is achieved through a ring-closing metathesis reaction, which is both efficient and scalable. This method ensures high purity and consistency, which are critical for preclinical studies.

In terms of pharmacokinetics, studies have shown that this compound has an optimal absorption profile, with moderate clearance rates that allow for sustained therapeutic effects. Its metabolic pathways involve both phase I and phase II reactions, with primary metabolites being excreted via the urinary route. These findings are crucial for determining dosing regimens in clinical trials.

The structural uniqueness of 2-Amino-2-Cyclopropylbutanoic Acid Hydrochloride also lends itself to applications beyond medicine. For instance, its chiral centers make it a valuable substrate in asymmetric catalysis, offering new avenues for enantioselective synthesis of complex molecules. This versatility underscores its importance as a building block in organic chemistry.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and reducing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further insights into its therapeutic potential. The integration of computational chemistry tools with experimental validation is paving the way for personalized medicine approaches tailored to individual patient needs.

In conclusion, 2-Amino-2-Cyclopropylbutanoic Acid Hydrochloride represents a compelling example of how structural innovation can drive advancements in drug discovery. Its unique properties and promising pharmacological profile position it as a key player in the development of novel therapeutics for challenging medical conditions.